Cas no 1352754-01-8 (Diethyl 2-(6-chloropyridazin-3-yl)malonate)

Diethyl 2-(6-chloropyridazin-3-yl)malonate structure
1352754-01-8 structure
Product Name:Diethyl 2-(6-chloropyridazin-3-yl)malonate
CAS No:1352754-01-8
MF:C11H13ClN2O4
MW:272.6849
CID:4733081
Update Time:2020-06-17

Diethyl 2-(6-chloropyridazin-3-yl)malonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(6-chloropyridazin-3-yl)malonate
    • 2-(6-chloro-pyridazin-3-yl)-malonic acid diethyl ester
    • GATVORHVBUOUFU-UHFFFAOYSA-N
    • Diethyl 2-(6-chloropyridazin-3-yl)malonate
    • Inchi: 1S/C11H13ClN2O4/c1-3-17-10(15)9(11(16)18-4-2)7-5-6-8(12)14-13-7/h5-6,9H,3-4H2,1-2H3
    • InChI Key: GATVORHVBUOUFU-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C(=O)OC([H])([H])C([H])([H])[H])=NN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 283
  • Topological Polar Surface Area: 78.4
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.